1-hydroxy-4-[(4-methoxyphenyl)amino]anthra-9,10-quinone

• IUPAC Name: 1-hydroxy-4-(4-methoxyanilino)anthracene-9,10-dione
• InChI: InChI=1S/C21H15NO4/c1-26-13-8-6-12(7-9-13)22-16-10-11-17(23)19-18(16)20(24)14-4-2-3-5-15(14)21(19)25/h2-11,22-23H,1H3
• InChI Key: RUUQNDPKAFJWBM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=C3C(=C(C=C2)O)C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C21H15NO4
• DSSTOX Substance ID: DTXSID0066907
• Molecular Weight: 345.3 g/mol
• CAS RN: 23552-76-3

Description

1-hydroxy-4-[(4-methoxyphenyl)amino]anthra-9,10-quinone, also known as AQ4N, is a bioreductive prodrug that has been extensively studied for its potential use in cancer treatment. It is a member of the anthraquinone family, which has been shown to have significant anticancer activity.

Mechanism of Action

1-hydroxy-4-[(4-methoxyphenyl)amino]anthra-9,10-quinone is metabolized in cancer cells by enzymes called reductases, which convert it into a cytotoxic agent that damages DNA and inhibits cell division. This makes it an effective treatment for cancer cells that are resistant to other therapies.
Biochemical and Physiological Effects:
1-hydroxy-4-[(4-methoxyphenyl)amino]anthra-9,10-quinone has been shown to have a number of biochemical and physiological effects on cancer cells, including the induction of apoptosis (programmed cell death), the inhibition of angiogenesis (the formation of new blood vessels), and the suppression of tumor growth.

Advantages and Limitations for Lab Experiments

1-hydroxy-4-[(4-methoxyphenyl)amino]anthra-9,10-quinone has a number of advantages for use in lab experiments, including its ability to selectively target cancer cells and its potential for use in combination with other cancer therapies. However, there are also some limitations to its use, including its potential for toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are a number of potential future directions for research on 1-hydroxy-4-[(4-methoxyphenyl)amino]anthra-9,10-quinone, including the development of new synthesis methods, the optimization of its use in combination with other cancer therapies, and the exploration of its potential for use in other diseases, such as malaria and tuberculosis. Additionally, further research is needed to better understand its mechanism of action and to identify potential biomarkers that could be used to predict its effectiveness in individual patients.

Synthesis Methods

1-hydroxy-4-[(4-methoxyphenyl)amino]anthra-9,10-quinone can be synthesized through a multi-step process involving the reaction of 1,4-diaminoanthraquinone with 4-methoxyaniline. The resulting product is then oxidized to form 1-hydroxy-4-[(4-methoxyphenyl)amino]anthra-9,10-quinone.

Scientific Research Applications

1-hydroxy-4-[(4-methoxyphenyl)amino]anthra-9,10-quinone has been studied extensively for its potential use in cancer treatment. It is a bioreductive prodrug, which means that it is metabolized by enzymes in the body to produce a cytotoxic agent that targets cancer cells. This makes it an attractive candidate for use in combination with other cancer therapies, such as chemotherapy and radiation therapy.